Cas no 63040-24-4 (4-Amino-4'-methoxy-3-biphenylol)

• Product Name: 4-Amino-4'-methoxy-3-biphenylol
• CAS No: 63040-24-4
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 958583
• PubChem ID: 44344
• Update Time: 2025-08-03

4-Amino-4'-methoxy-3-biphenylol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-4'-methoxy-3-biphenylol
• 2-amino-5-(4-methoxyphenyl)phenol
• 4-Amino-4'-methoxy-[1,1'-biphenyl]-3-ol
• 63040-24-4
• 3-Hydroxy-4'-methoxy-4-aminodiphenyl
• DB-295158
• 3-BIPHENYLOL, 4-AMINO-4'-METHOXY-
• A1-25383
• DTXSID50212338

• Inchi： 1S/C13H13NO2/c1-16-11-5-2-9(3-6-11)10-4-7-12(14)13(15)8-10/h2-8,15H,14H2,1H3
• InChI Key： QHBSMUCJGFWNMV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C=CC(=C(C=1)O)N

Computed Properties

• Exact Mass: 215.09469
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.1242 (rough estimate)
• Boiling Point: 355.53°C (rough estimate)
• Refractive Index: 1.5480 (estimate)
• PSA: 55.48